Cas no 1806872-98-9 (4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-acetic acid)

• Product Name: 4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-acetic acid
• CAS No: 1806872-98-9
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4809791
• Update Time: 2025-05-21

4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-acetic acid

• Inchi： 1S/C8H5BrF2INO2/c9-5-3(1-4(14)15)2-13-7(6(5)12)8(10)11/h2,8H,1H2,(H,14,15)
• InChI Key： PDPSECZCQYJHNG-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C=1Br)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-acetic acid

4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-acetic acid (CAS No. 1806872-98-9)

4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-acetic acid is a highly specialized organic compound with the CAS registry number 1806872-98-9. This compound belongs to the class of pyridine derivatives, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The structure of this compound is characterized by a pyridine ring substituted with bromine at position 4, a difluoromethyl group at position 2, and an iodine atom at position 3. Additionally, the compound features an acetic acid group attached to position 5 of the pyridine ring.

The synthesis of 4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-acetic acid involves a series of carefully designed organic reactions. The starting material is typically a pyridine derivative, which undergoes bromination, fluorination, and iodination steps to introduce the respective substituents. The acetic acid group is introduced through a nucleophilic substitution or coupling reaction, depending on the specific synthetic pathway employed. The use of advanced catalytic systems and precise reaction conditions ensures high yields and purity of the final product.

Recent studies have highlighted the potential of 4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-acetic acid in various therapeutic areas. For instance, researchers have investigated its role as a modulator of ion channels, which are critical targets in the treatment of neurological disorders such as epilepsy and chronic pain. The bromine and iodine substituents on the pyridine ring contribute to the compound's ability to interact with these channels, making it a promising candidate for drug development.

In addition to its ion channel modulation activity, this compound has also been explored for its anti-inflammatory properties. Preclinical studies have demonstrated that 4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-acetic acid can inhibit key inflammatory pathways, such as COX (cyclooxygenase) and NF-kB (nuclear factor kappa B), which are implicated in conditions like arthritis and cardiovascular diseases. These findings underscore its potential as a novel anti-inflammatory agent.

The structural features of 4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-acetic acid also make it an attractive lead compound for further optimization in drug design. The presence of multiple halogen atoms (bromine and iodine) introduces both electronic and steric effects that can be exploited to enhance binding affinity and selectivity for target proteins. Moreover, the acetic acid group provides an additional site for functionalization, enabling researchers to explore various prodrug strategies or delivery systems.

From a synthetic perspective, 4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-acetic acid serves as a valuable intermediate in the construction of more complex molecules. Its modular structure allows for easy substitution or addition of other functional groups, facilitating access to diverse chemical libraries for high-throughput screening. This versatility has made it a cornerstone in modern medicinal chemistry research.

In conclusion, 4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-acetic acid (CAS No. 1806872-98) is a multifaceted organic compound with significant potential in drug discovery and development. Its unique structure, combined with promising biological activities, positions it as a key player in advancing our understanding of pyridine-based therapeutics. Continued research into its properties will undoubtedly yield new insights into its applications in medicine and beyond.